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Compound of Interest

Compound Name: Amino-PEG8-Amine

Cat. No.: B605471 Get Quote

Essential Safety and Handling Guide for Amino-
PEG8-Amine
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for

handling Amino-PEG8-Amine, ensuring the safety of laboratory personnel and the integrity of

research. Adherence to these guidelines is critical for minimizing risks and establishing a

secure operational environment.

Chemical Identifier and Hazard Information
Identifier Value

Product Name Amino-PEG8-Amine

Synonyms
3,6,9,12,15,18,21,24-Octaoxahexacosane-1,26-

diamine

CAS Number 82209-36-7

Molecular Formula C18H40N2O8

Molecular Weight 412.52 g/mol

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects[1]

GHS Label Elements:

Pictogram:

Signal Word: Warning

Precautionary Statements: P264, P270, P273, P301 + P312, P330, P391, P501[1]

Personal Protective Equipment (PPE) Protocol
Engineering controls, such as the use of a chemical fume hood, should be the primary method

of exposure control.[2] The following PPE is mandatory when handling Amino-PEG8-Amine.

Protection Type Specific Recommendations

Eye/Face Protection Wear chemical-resistant safety goggles.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile) and

a lab coat. Wash hands thoroughly after

handling.[2][3]

Respiratory Protection

Use only in a well-ventilated area or in a

chemical fume hood. Avoid breathing dust or

aerosols.

General Hygiene

Do not eat, drink, or smoke when using this

product. Wash contaminated clothing before

reuse.

Step-by-Step Handling and Storage Procedures
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Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container tightly sealed in a cool, well-ventilated area.

Recommended storage is at -20°C for long-term stability (months to years). Short-term

storage at 0-4°C is also acceptable for days to weeks.

Keep away from direct sunlight and sources of ignition.

Store locked up.

Handling and Use:

Handle only in a chemical fume hood to avoid inhalation.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use calibrated equipment for accurate measurements.

Amino-PEG8-Amine is soluble in water, DMSO, DCM, and DMF.

Incompatible Materials:

Strong acids/alkalis

Strong oxidizing/reducing agents

Emergency and Disposal Protocols
Spill Response:

Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.
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Contain: Prevent further leakage or spillage if safe to do so. Keep the product away from

drains and water courses.

Absorb: For liquid spills, absorb with an inert material (e.g., diatomite, universal binders). For

solid spills, sweep up and place in a suitable, closed container for disposal.

Decontaminate: Clean the spill area and any contaminated surfaces with alcohol.

Dispose: Dispose of contaminated material as hazardous waste according to local

regulations.

First Aid Measures:

Exposure Route First Aid Procedure

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth. Do NOT induce

vomiting.

In Case of Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.

In Case of Skin Contact

Immediately wash skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. If skin irritation occurs, get

medical advice/attention.

If Inhaled

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention.

Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.
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Specific Hazards: May emit irritant fumes during combustion.

Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

Disposal:

Dispose of contents and container to an approved waste disposal plant. Do not release into the

environment.

Operational Workflow for Handling Amino-PEG8-
Amine
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Workflow for Safe Handling of Amino-PEG8-Amine

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet

Don Personal Protective Equipment

Prepare Fume Hood and Equipment

Retrieve from -20°C Storage

Weigh or Measure in Fume Hood

Perform Experiment

Decontaminate Glassware and Surfaces

Dispose of Waste in Approved Container

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A flowchart illustrating the procedural steps for the safe handling of Amino-PEG8-
Amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Amino-
PEG8-Amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605471#personal-protective-equipment-for-handling-
amino-peg8-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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